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Compound of Interest

2,3'4,6-
Compound Name:
Tetrahydroxybenzophenone

Cat. No.: B1214623

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3',4,6-Tetrahydroxybenzophenone is a polyhydroxylated benzophenone, a class of
compounds that has garnered significant interest in the scientific community for its diverse
biological activities. This document provides a comprehensive overview of the chemical
properties, synthesis, and known biological effects of this specific isomer. Its structure,
featuring hydroxyl groups on both phenyl rings, suggests potential for antioxidant, anti-
inflammatory, and other pharmacological activities. This guide is intended to serve as a
technical resource for researchers and professionals in drug discovery and development.

Chemical and Physical Properties

2,3',4,6-Tetrahydroxybenzophenone, with the IUPAC name (3-hydroxyphenyl)(2,4,6-
trihydroxyphenyl)methanone, is a small molecule with the chemical formula C13H100s.[1] A
summary of its key chemical and physical properties is presented in the table below.
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Property Value Source

(3-hydroxyphenyl)(2,4,6-
IUPAC Name ] PubChem[1]
trihydroxyphenyl)methanone

Molecular Formula C13H100s5 PubChem[1]
Molecular Weight 246.21 g/mol PubChem[1]
CAS Number 26271-33-0 PubChem[1]
Appearance Yellow powder BioCrick

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick
Acetate, DMSO, Acetone.

Melting Point Data not available

Boiling Point Data not available

Spectroscopic Data

Detailed experimental spectroscopic data for 2,3',4,6-Tetrahydroxybenzophenone is not
readily available in the public domain. However, mass spectrometry data from LC-MS
experiments has been reported on PubChem, providing some insight into its fragmentation
patterns.

LC-MS Data Summary:[1]
e Precursor Type [M+H]*: m/z 247.0601043701172

o Precursor Type [M-H]~: m/z 245.045547

Synthesis and Purification

A definitive, step-by-step experimental protocol for the synthesis of 2,3',4,6-
Tetrahydroxybenzophenone is not explicitly detailed in the reviewed literature. However,
based on the principles of organic chemistry and protocols for structurally similar compounds, a
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plausible synthetic route is the Friedel-Crafts acylation of phloroglucinol with 3-hydroxybenzoic
acid.

Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of 2,3',4,6-Tetrahydroxybenzophenone.

Experimental Protocol (Adapted from similar syntheses)

Materials:
e Phloroglucinol
o 3-Hydroxybenzoic acid

e Anhydrous aluminum chloride (AICI3) or Zinc Chloride (ZnCl2)
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e Anhydrous nitrobenzene or carbon disulfide (solvent)

e Hydrochloric acid (HCI), dilute

e Sodium bicarbonate (NaHCO3) solution, saturated

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

» Organic solvent for extraction (e.g., ethyl acetate)

 Silica gel for column chromatography

o Appropriate solvents for chromatography (e.g., hexane/ethyl acetate mixture)
Procedure:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and a dropping funnel, add phloroglucinol and the anhydrous
solvent under an inert atmosphere (e.g., nitrogen or argon).

o Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst
(e.g., AICI3) portion-wise while stirring.

o Acylating Agent Addition: Dissolve 3-hydroxybenzoic acid in the anhydrous solvent and add it
dropwise to the reaction mixture from the dropping funnel.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then heat it to a temperature appropriate for the chosen solvent and
catalyst (e.g., 60-80 °C) for several hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Quenching: After the reaction is complete, cool the mixture to room temperature and
carefully pour it into a beaker containing a mixture of crushed ice and dilute HCI to
decompose the aluminum chloride complex.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an
organic solvent like ethyl acetate. Combine the organic layers.
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» Washing: Wash the combined organic layers with water, followed by a saturated NaHCOs
solution to remove any unreacted acid, and finally with brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or Na2SOa, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.

Purification Protocol

Purification of the crude 2,3',4,6-Tetrahydroxybenzophenone can be achieved by column
chromatography on silica gel.

Column Preparation: Prepare a silica gel column using an appropriate slurry method with a
non-polar solvent (e.g., hexane).

o Loading: Dissolve the crude product in a minimal amount of a suitable solvent and adsorb it
onto a small amount of silica gel. Load this onto the prepared column.

» Elution: Elute the column with a solvent gradient, starting with a non-polar solvent (e.qg.,
hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl
acetate).

o Fraction Collection and Analysis: Collect the fractions and analyze them by TLC to identify
those containing the pure product.

« |solation: Combine the pure fractions and evaporate the solvent to obtain the purified
2,3',4,6-Tetrahydroxybenzophenone. Recrystallization from a suitable solvent system may
be performed for further purification if necessary.

Biological Activities and Signaling Pathways

While the biological activities of many benzophenone derivatives have been explored, specific
data for 2,3',4,6-Tetrahydroxybenzophenone is limited. However, available information
suggests its potential as a bioactive compound.

Antioxidant Activity

2,3',4,6-Tetrahydroxybenzophenone is reported to possess antioxidant properties.[2][3] The
presence of multiple hydroxyl groups on the aromatic rings is a key structural feature that often
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imparts radical scavenging capabilities to phenolic compounds.

Proposed Antioxidant Mechanism:

THBP Radical
(Stabilized by resonance)

Click to download full resolution via product page

Caption: Proposed mechanism of antioxidant activity for 2,3',4,6-Tetrahydroxybenzophenone.

Anti-inflammatory and Anticancer Potential

While direct evidence for the anti-inflammatory and anticancer activities of 2,3',4,6-
Tetrahydroxybenzophenone is not available, studies on other polyhydroxylated
benzophenones suggest that this compound may also exhibit such properties. For instance,
other benzophenone derivatives have been shown to inhibit the proliferation of various cancer
cell lines and modulate inflammatory pathways.[3] Further research is required to specifically
investigate these potential effects for the 2,3',4,6-isomer and to elucidate the underlying
signaling pathways.

Conclusion

2,3',4,6-Tetrahydroxybenzophenone is a polyhydroxylated aromatic compound with potential
for various biological activities, notably as an antioxidant. While its fundamental chemical
properties are partially characterized, there is a clear need for further research to establish a
detailed profile, including its melting and boiling points, and comprehensive spectroscopic data.
The development of a standardized synthesis and purification protocol would greatly facilitate
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its investigation. Furthermore, in-depth studies are warranted to explore its potential anti-
inflammatory and anticancer effects and to identify the specific cellular signaling pathways it
may modulate. This technical guide provides a foundation for future research into this
promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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